6-Amino-4,5-dimethyl-nicotinonitrile

• CAS RN: 573765-07-8
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 6-amino-4,5-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H9N3/c1-5-6(2)8(10)11-4-7(5)3-9/h4H,1-2H3,(H2,10,11)
• InChI Key: UOHZUNDFDOJAMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1C#N)N)C

Description

6-Amino-4,5-dimethyl-nicotinonitrile is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-3,4-dimethyl-pyridin-2-ylamine (500 mg, 2.49 mmol), CuCN (445 mg, 4.97 mmol) and DMA (3.5 mL) was stirred under nitrogen for 20 h at 170° C. The reaction mixture was cooled and added to 50 mL of a 20% aqueous solution of ethane-1,2-diamine. The layers were separated and the aqueous layer was extracted 3× with EtOAc. The combined organics were washed with water, followed by brine and dried over MgSO4. Concentration in vacuo afforded compound 850A (362 mg, 99%) as a white solid.